Cas no 71432-18-3 (O-(4-chlorophenyl) O-methyl phenylphosphonothioate)

• Product Name: O-(4-chlorophenyl) O-methyl phenylphosphonothioate
• CAS No: 71432-18-3
• MF: C₁₃H₁₂ClO₂PS
• MW: 298.724942207336
• CID: 1748495
• PubChem ID: 155645
• Update Time: 2025-04-21

O-(4-chlorophenyl) O-methyl phenylphosphonothioate Chemical and Physical Properties

Names and Identifiers

• O-(4-chlorophenyl) O-methyl phenylphosphonothioate
• (4-chlorophenoxy)-methoxy-phenyl-sulfanylidene-λ⁵-phosphane
• Phenylphosphonothioic acid O-(4-chlorophenyl) O-methyl ester
• BRN 2943045
• Phosphonothioic acid, phenyl-, O-(4-chlorophenyl) O-methyl ester
• 71432-18-3
• DTXSID50991813

• Inchi： 1S/C13H12ClO2PS/c1-15-17(18,13-5-3-2-4-6-13)16-12-9-7-11(14)8-10-12/h2-10H,1H3
• InChI Key： HRLFUMAJGQUMMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OP(C1C=CC=CC=1)(OC)=S

Computed Properties

• Exact Mass: 297.99856
• Monoisotopic Mass: 297.9984155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates Phenyl phenylphosphonothioates